![molecular formula C17H16Cl2N2O4S B2826704 2,6-dichloro-N-{spiro[1,3-benzodioxole-2,1'-cyclohexane]-6-yl}pyridine-3-sulfonamide CAS No. 1281140-98-4](/img/structure/B2826704.png)
2,6-dichloro-N-{spiro[1,3-benzodioxole-2,1'-cyclohexane]-6-yl}pyridine-3-sulfonamide
Description
2,6-Dichloro-N-{spiro[1,3-benzodioxole-2,1'-cyclohexane]-6-yl}pyridine-3-sulfonamide is a structurally complex molecule featuring a spirocyclic core (spiro[1,3-benzodioxole-2,1'-cyclohexane]) linked to a pyridine-3-sulfonamide moiety with two chlorine substituents at the 2- and 6-positions. The spirocyclic system may confer conformational stability, while the sulfonamide and chloro substituents could influence solubility, bioavailability, and intermolecular interactions.
Properties
IUPAC Name |
2,6-dichloro-N-spiro[1,3-benzodioxole-2,1'-cyclohexane]-5-ylpyridine-3-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16Cl2N2O4S/c18-15-7-6-14(16(19)20-15)26(22,23)21-11-4-5-12-13(10-11)25-17(24-12)8-2-1-3-9-17/h4-7,10,21H,1-3,8-9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGLZFDHHYOVSOX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)OC3=C(O2)C=C(C=C3)NS(=O)(=O)C4=C(N=C(C=C4)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16Cl2N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Research Implications and Gaps
- Synthesis Challenges: The target compound’s dichloropyridine-sulfonamide moiety may require tailored coupling strategies, diverging from the domino reactions used for simpler spiro systems .
- Data Limitations : Key parameters (e.g., exact solubility, synthetic yield) for the target compound remain unverified; further experimental studies are needed.
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